Methyl 3-[4-(3-methylsulfanylpropanoyl)piperazin-1-yl]propanoate

• IUPAC Name: methyl 3-[4-(3-methylsulfanylpropanoyl)piperazin-1-yl]propanoate
• InChI: InChI=1S/C12H22N2O3S/c1-17-12(16)3-5-13-6-8-14(9-7-13)11(15)4-10-18-2/h3-10H2,1-2H3
• InChI Key: HCNSOLDPQKKFBR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCN1CCN(CC1)C(=O)CCSC
• Molecular Formula: C12H22N2O3S
• Molecular Weight: 274.38 g/mol
• CAS RN: 1556782-75-2

Description

Methyl 3-[4-(3-methylsulfanylpropanoyl)piperazin-1-yl]propanoate, also known as MSP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Anticonvulsant and Antinociceptive Applications

A study focused on synthesizing a library of new piperazinamides, including compounds related to Methyl 3-[4-(3-methylsulfanylpropanoyl)piperazin-1-yl]propanoate, to explore their potential as hybrid anticonvulsants. These molecules combine chemical fragments from known antiepileptic drugs, aiming to enhance anticonvulsant properties. The compounds demonstrated broad spectra of activity across several preclinical seizure models, with some showing favorable anticonvulsant properties and safety profiles comparable or superior to clinically relevant antiepileptic drugs. Additionally, in vitro assays identified effective binding to neuronal voltage-sensitive sodium and L-type calcium channels, indicating potential mechanisms of action (Kamiński et al., 2016).

Metabolism and Pharmacokinetics

Another study focused on TM-208, a compound structurally related to Methyl 3-[4-(3-methylsulfanylpropanoyl)piperazin-1-yl]propanoate, analyzing its metabolism in rats. The research identified major metabolites and provided insights into the compound's pharmacokinetics and potential mechanisms of metabolic transformation. This study is crucial for understanding the bioavailability and safety profile of such compounds (Jiang et al., 2007).

CO2 Capture Applications

Research into the characterization of piperazine and related compounds for CO2 capture by amine scrubbing highlighted their potential in environmental applications. The study provided experimental results on solubility, mass transfer rate, and other relevant properties, indicating the efficiency of these compounds in CO2 absorption processes. This research opens avenues for using such compounds in reducing greenhouse gas emissions and combating climate change (Li et al., 2013).

Dopamine Transporter Inhibition for Psychostimulant Use Disorders

A study explored the structure-activity relationships of bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines, closely related to the chemical structure , as atypical dopamine transporter (DAT) inhibitors. These compounds showed promise in preclinical models of psychostimulant abuse, with potential therapeutic implications for conditions like cocaine and methamphetamine dependence. This research contributes to understanding the pharmacological properties and potential clinical applications of these compounds (Slack et al., 2020).